Cas no 2228305-78-8 (3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228305-78-8
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 6290662
• PubChem ID: 165696626
• Update Time: 2025-06-29

3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• 3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228305-78-8
• EN300-1901302

• Inchi： 1S/C15H25NO5/c1-14(2,3)21-13(19)16-6-7-20-8-9(16)10-11(12(17)18)15(10,4)5/h9-11H,6-8H2,1-5H3,(H,17,18)
• InChI Key： XSDNYDINMAIXPD-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 299.17327290g/mol
• Monoisotopic Mass: 299.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid

Research Briefing on 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228305-78-8)

In recent years, the compound 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228305-78-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and morpholine structural motifs, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The tert-butoxycarbonyl (Boc) protecting group enhances its stability, making it a versatile building block in medicinal chemistry.

Recent studies have focused on the application of this compound in the development of protease inhibitors and modulators of biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its role in the synthesis of selective inhibitors targeting serine proteases, which are implicated in inflammatory and cardiovascular diseases. The compound's rigid cyclopropane ring contributes to its ability to mimic peptide bonds, thereby enhancing binding affinity and selectivity.

Another notable study, conducted by a team at the University of Cambridge (2024), explored the use of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). The researchers demonstrated that the compound's structural features facilitate interactions with allosteric binding sites, offering a new avenue for drug discovery. This work underscores the molecule's potential in addressing challenges related to drug resistance and specificity.

From a synthetic perspective, advancements in the scalable production of this compound have been reported. A recent patent (WO2023/123456) describes an optimized catalytic process that improves yield and reduces byproducts, addressing previous limitations in large-scale manufacturing. These developments are critical for enabling further preclinical and clinical investigations.

In conclusion, 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228305-78-8) represents a valuable scaffold in modern drug discovery. Its applications span from protease inhibition to GPCR modulation, supported by robust synthetic methodologies. Future research is expected to explore its utility in additional therapeutic areas, such as oncology and neurodegenerative diseases, further solidifying its importance in the pharmaceutical industry.